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Compound of Interest

10H-Phenoxazine-10-propanoic
Compound Name: _
acid

Cat. No.: B3116789

An In-depth Technical Guide to the Synthesis of 10H-Phenoxazine-10-propanoic acid

Introduction

10H-Phenoxazine-10-propanoic acid is a heterocyclic compound built upon the phenoxazine
core, a tricyclic structure with two benzene rings linked by an oxazine moiety.[1] Its molecular
formula is C1sH13NOs, and it has a molecular weight of 255.27 g/mol .[1][2] This compound and
its derivatives are of significant interest to researchers in medicinal chemistry and materials
science due to their notable photophysical and pharmacological properties.[1]

Phenoxazine derivatives have demonstrated a wide range of biological activities, including
antimicrobial and antioxidant properties.[1] They have also been investigated for their potential
in photodynamic therapy and as antidiabetic agents, with some analogues showing activity as
peroxisome proliferator-activated receptor (PPAR) agonists.[1][3] In materials science, the
photophysical characteristics of the phenoxazine core make it a valuable component for
organic electronics and as a photoredox catalyst.[1][4][5] This guide provides a detailed
overview of the primary synthesis routes, experimental protocols, and key data associated with
10H-Phenoxazine-10-propanoic acid.

Physicochemical and Identification Data

Quantitative and identifying data for 10H-Phenoxazine-10-propanoic acid are summarized
below for quick reference.
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Property Value Reference

3-(10H-phenoxazin-10-
IUPAC Name ) ) [1]
yl)propanoic acid

CAS Number 21977-42-4 [1]I2]
Molecular Formula C15H13NOs3 [11[2]
Molecular Weight 255.27 g/mol [1][2]

, C1=CC=C2C(=C1)N(C3=CC=
Canonical SMILES [1112]
CC=C302)CCC(=0)0O

AWOWBVDJKXFKFV-
InChl Key [1]
UHFFFAOYSA-N
Hydrogen Bond Donors 1 [2]
Hydrogen Bond Acceptors 4 [2]
Rotatable Bonds 3 [2]

Synthesis Pathways

The synthesis of 10H-Phenoxazine-10-propanoic acid is primarily achieved through the N-
alkylation of the phenoxazine core. This can be accomplished via two main routes: a direct,
one-step alkylation using a C3 carboxylic acid synthon, or a two-step process involving the
introduction of a nitrile group followed by hydrolysis.

o Direct Alkylation: This method involves the reaction of phenoxazine with a suitable 3-carbon
alkylating agent containing a carboxylic acid or ester group, such as 3-bromopropanoic acid,
in the presence of a base.

 Nitrile Hydrolysis Pathway: This two-step approach first involves the N-alkylation of
phenoxazine with acrylonitrile (Michael addition) to form 3-(10H-phenoxazin-10-
yl)propanenitrile. The nitrile intermediate is then hydrolyzed under acidic conditions to yield
the final carboxylic acid product.[1]

Below is a diagram illustrating the direct synthesis pathway.
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Reactants

10H-Phenoxazine 3-Bromopropanoic Acid

Base (e.g., NaOH, K2CO3)
Solvent (e.g., DMF, Acetone)

10H-Phenoxazine-10-propanoic acid

Step 1: Michael Addition Step 2: Hydrolysis
+ Acrylonitrile + Acid (e.g., HCI)
+ Base Catalyst > + Heat

10H-Phenoxazine 3-(10H-phenoxazin-10-yl)propanenitrile 10H-Phenoxazine-10-propanoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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